Cas no 111140-93-3 (3-(3-(Trifluoromethyl)phenoxy)propanoic acid)

• Product Name: 3-(3-(Trifluoromethyl)phenoxy)propanoic acid
• CAS No: 111140-93-3
• Molecular Formula: C₁₀H₉O₃F₃
• Molecular Weight: 234.17186
• MDL: MFCD09049114
• CID: 1032755
• PubChem ID: 13953820

3-(3-(Trifluoromethyl)phenoxy)propanoic acid Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenoxy)propanoic acid
• 3-[3-(Trifluoromethyl)phenoxy]propanoic acid
• 3-(3-trifluoromethylphenoxy)propionic acid
• 111140-93-3
• A920568
• 3-(3-Trifluoromethylphenoxy)-propionic acid
• 3-(3-Trifluoromethyl-phenoxy)-propionic acid
• DTXSID80553206
• SCHEMBL1451309
• 3(3-trifluoromethylphenoxy)propionic acid
• 3-(3-Trifluoromethyl-phenoxy)propanoic acid
• AKOS000133089
• AC2941
• CS-0451149
• SY225514
• 3-(3-(Trifluoromethyl)phenoxy)propanoicacid
• MFCD09049114
• A1-04842

• MDL： MFCD09049114
• InChIKey： PWGAEHHONPRIHO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9F3O3/c11-10(12,13)7-2-1-3-8(6-7)16-5-4-9(14)15/h1-3,6H,4-5H2,(H,14,15)
• SMILES： C1=CC(=CC(=C1)OCCC(=O)O)C(F)(F)F

Computed Properties

• Exact Mass: 234.05037
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 234.05037863g/mol
• Heavy Atom Count: 16
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids